N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]oxolane-3-carboxamide

• IUPAC Name: N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]oxolane-3-carboxamide
• InChI: InChI=1S/C16H21N3O4S/c20-16(12-7-10-23-11-12)17-8-9-18-14-3-1-2-4-15(14)19(13-5-6-13)24(18,21)22/h1-4,12-13H,5-11H2,(H,17,20)
• InChI Key: LSTRQQREYYTDHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=CC=CC=C3N(S2(=O)=O)CCNC(=O)C4CCOC4
• Molecular Formula: C16H21N3O4S
• Molecular Weight: 351.4 g/mol

Description

N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]oxolane-3-carboxamide is a useful research compound. Its molecular formula is C16H21N3O4S and its molecular weight is 351.42. The purity is usually 95%.
BenchChem offers high-quality N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]oxolane-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]oxolane-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

Research on compounds structurally related to N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2λ^6,1,3-benzothiadiazol-1-yl)ethyl]oxolane-3-carboxamide has primarily focused on their pharmacokinetics and metabolism. For example, the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, was studied in humans to determine its pharmacokinetic profile. The study highlighted that the elimination of drug-related material was almost complete over a 9-day period, mainly via feces, with urinary excretion accounting for a smaller portion of total radioactivity. The study further detailed the metabolites identified, indicating extensive metabolism of the compound and providing insights into its pharmacokinetic behavior (Renzulli et al., 2011).

Another study on N-[2-(Dimethylamino)ethyl]acridine-4-carboxamide (DACA), a DNA-intercalating drug, during phase I clinical trials revealed insights into its cytotoxic action, promising for treating solid tumors. The maximum tolerated dose was identified, along with dose-limiting toxicity, showcasing the drug's potential and limitations in clinical applications (McCrystal et al., 1999).

Toxicology and Safety Assessment

Studies have also focused on the toxicology and safety assessment of chemically related compounds. For instance, acrylamide (AM), a potentially carcinogenic compound found in processed foods, undergoes metabolic processing in humans, leading to the excretion of various metabolites. A study aimed to evaluate AM's metabolism following oral administration, comparing hemoglobin adduct formation from oral and dermal administration, and assessing hormone levels to monitor health effects. This research contributes to understanding AM's toxicological profile and its implications for human health (Fennell et al., 2005).

Environmental and Public Health Research

Research has extended into environmental and public health domains, assessing exposure to carcinogenic substances like benzene and acrylamide through biomonitoring. For instance, a study in Germany analyzed urinary metabolites of benzene and acrylamide in children and adolescents, providing data on exposure levels and suggesting potential health risks and exposure reduction strategies (Schwedler et al., 2020).